Cas no 15628-99-6 (Nickel,bis(L-asparaginato-N2,O1)- (9CI))

• Product Name: Nickel,bis(L-asparaginato-N2,O1)- (9CI)
• CAS No: 15628-99-6
• MF: C₈H₁₄N₄NiO₆
• MW: 320.913362979889
• CID: 220184
• PubChem ID: 426302
• Update Time: 2025-04-19

Nickel,bis(L-asparaginato-N2,O1)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Nickel,bis(L-asparaginato-N2,O1)- (9CI)
• (3-amino-1-carboxy-3-oxopropyl)azanide,nickel(2+)
• NSC-218490
• NSC-186327
• 15628-99-6
• NSC186327
• NSC218490

• Inchi： 1S/2C4H7N2O3.Ni/c2*5-2(4(8)9)1-3(6)7;/h2*2,5H,1H2,(H2,6,7)(H,8,9);/q2*-1;+2
• InChI Key： PSJFARHZXULIAG-UHFFFAOYSA-N
• SMILES： [Ni+2].OC(C(CC(N)=O)[NH-])=O.OC(C(CC(N)=O)[NH-])=O

Computed Properties

• Exact Mass: 320.02672
• Monoisotopic Mass: 320.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163A^2

Experimental Properties

• Boiling Point: 438°C at 760 mmHg
• Flash Point: 218.7°C
• PSA: 208.38